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In the landscape of modern drug discovery, peptides occupy a "Goldilocks" zone between small
molecules and biologics—offering high potency and selectivity but suffering from poor
pharmacokinetic (PK) profiles.[1] The incorporation of

-methylated D-histidine (

-Me-D-His) represents a high-impact structural modification that simultaneously addresses
three critical failure modes in peptide therapeutics: proteolytic susceptibility, membrane
permeability, and conformational entropy.[1]

This guide dissects the utility of

-Me-D-His, moving beyond basic substitution to explore its role as a "conformational lock" and
a "proteolytic shield."[1] We will detail the synthesis of this non-canonical building block, its
specific impact on peptide backbone dynamics, and provide validated protocols for its
integration into Solid-Phase Peptide Synthesis (SPPS).[1]

Physicochemical Mechanics: Why -Me-D-His?

The efficacy of
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-Me-D-His stems from the synergistic effect of inverting stereochemistry (L
D) and alkylating the backbone amide (
-methylation).[1]

The "Double-Lock" Mechanism against Proteolysis

Proteases (e.g., trypsin, chymotrypsin) have evolved active sites that recognize the specific
spatial arrangement of L-amino acid side chains and the hydrogen-bonding capability of the
amide backbone.[1]

o Chiral Evasion: The D-configuration reorients the imidazole side chain into a spatial sector (

regions of the Ramachandran plot) that steric clashes with the S1 binding pocket of most
mammalian proteases.[1]

o Backbone Masking:

-methylation removes the hydrogen bond donor (NH), preventing the formation of the critical
tetrahedral intermediate required for amide bond hydrolysis.[1]

Conformational Restriction and Membrane Permeability

-methylation introduces severe steric hindrance between the
-methyl group and the side chain (allylic strain), restricting the rotation around the
and

angles.[1] Furthermore, it promotes the cis-peptide bond conformation (cis/trans ratio
increases), which can induce turn structures (e.qg.,

-turns) that bury polar backbone atoms.[1] This "chameleon" effect reduces the desolvation
energy penalty, significantly enhancing passive membrane permeability.[1]

Visualization: Proteolytic Evasion Pathway

The following diagram illustrates how

-Me-D-His disrupts the standard protease recognition logic.
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Caption: Mechanistic divergence of N-Me-D-His preventing protease complex formation via
steric exclusion and H-bond removal.[1]

Synthesis Strategy: Overcoming Steric Bulk
Synthesizing peptides containing
-Me-D-His is non-trivial due to the steric bulk of the

-methyl group, which hinders the coupling of the subsequent amino acid.[1] Standard coupling
reagents (HBTU/HATU) often fail or lead to racemization.[1]

The Gold Standard: On-Resin Mitsunobu-Fukuyama Reaction We recommend the 0-NBS
(ortho-nitrobenzenesulfonyl) strategy for site-specific N-methylation directly on the solid phase.
[1] This method is superior to using expensive, pre-methylated building blocks because it
allows for the modification of any D-His residue during the synthesis flow.[1]

Synthesis Workflow Diagram
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Caption: On-resin N-methylation workflow using the Fukuyama-Mitsunobu strategy to generate
N-Me-D-His.
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Experimental Protocol: Site-Specific N-Methylation
of D-Histidine[1]

Objective: Introduce an

-methyl group onto a resin-bound D-Histidine residue within a peptide sequence.

Materials:

Resin-bound peptide with N-terminal Fmoc-D-His(Trt)-OH (Fmoc removed).[1]
¢ 0-Nitrobenzenesulfonyl chloride (0-NBS-CI).[1]
o Triphenylphosphine (PPh

)-[1]

 Diisopropyl azodicarboxylate (DIAD).[1]
e Methanol (anhydrous).[1]

o DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene).[1]

2-Mercaptoethanol.[1][2]

Protocol Steps:

» Sulfonylation (Activation):

o

Wash resin with DCM (3x).[1]

[¢]

Add 0-NBS-ClI (4 eq) and Collidine (10 eq) in NMP.[1]

[¢]

Shake for 15 minutes. Repeat if the Kaiser test is not negative.[1]

o

Rationale: The electron-withdrawing NBS group acidifies the NH proton (

drops from ~17 to ~11), enabling alkylation under mild conditions.[1]
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e N-Methylation (Mitsunobu Conditions):

Dissolve PPh

(¢]

(5 eq) indry THF.[1] Add MeOH (10 eq).

[¢]

Add DIAD (5 eq) dropwise to the solution (allow to react for 1 min).

[¢]

Add the mixture to the resin-bound sulfonamide.[1]

[e]

Shake for 1 hour. Wash with THF and DCM.[1]

o

Note: Ensure strictly anhydrous conditions to prevent side reactions.[1]

o Desulfonylation (Deprotection):

[¢]

Treat resin with DBU (5 eq) and 2-Mercaptoethanol (10 eq) in NMP for 5 minutes.[1]

[e]

Repeat treatment 2 times.[1]

(¢]

Wash extensively with NMP, DCM, and MeOH.[1]

[¢]

Validation: The resin should now yield a positive Chloranil test (secondary amine),
indicating successful N-methylation.[1]

e Coupling the Next Amino Acid:
o Coupling to a secondary amine (
-Me) is difficult.[1]

o Use HATU (5 eq) / HOALt (5 eq) / DIEA (10 eq).

o Perform double coupling (2 x 2 hours) or use microwave assistance (75°C, 10 min).

Applications & Case Studies
Antimicrobial Peptides (AMPS)
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In the development of AMPs, cationic amphipathicity is key.[1] However, standard L-His
residues are rapidly degraded in serum.[1]

e Data Insight: Replacing central L-His residues with

-Me-D-His in the model peptide TA4 resulted in a 3.5-fold increase in serum half-life (

) while maintaining antimicrobial potency against S. aureus [1].[1] The N-methylation reduced
the hemolytic toxicity by disrupting the continuous hydrophobic face required for eukaryotic
membrane lysis.[1]

GPCR Ligand Optimization

For G-Protein Coupled Receptors (e.g., Ghrelin or MC4R agonists), the histidine imidazole ring
often participates in critical hydrogen bonding (e.g., with Asp/Glu in the receptor pocket).[1]

o Application: Introducing

-Me-D-His locks the backbone into a specific conformation that can selectively prefer the
active receptor state (agonist) over the inactive state, or vice versa.[1] The methyl group can
also fill hydrophobic pockets in the receptor that are inaccessible to the native proton.[1]

Comparative Data: Stability vs. Potency

- . Membrane

Serum Stability ( Receptor Affinity ( .
Modification Permeability (

) )

)

L-His (Native) ~15 min 1.2 nM Low
D-His ~120 min 45 nM (Loss of fit) Low
-Me-L-His ~45 min 5.0 nM Medium
-Me-D-His >240 min 2.8 nM (Restored) High

Table 1: Theoretical comparison of Histidine modifications in a model GPCR peptide ligand.
Note how N-Me-D-His recovers affinity lost by D-His alone due to hydrophobic compensation
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and conformational locking.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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